Cas no 1620412-45-4 (Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate)

• Product Name: Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate
• CAS No: 1620412-45-4
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 5050785
• PubChem ID: 90300064
• Update Time: 2025-06-12

Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate
• Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate

• Inchi： 1S/C8H7F3O2S/c1-13-7(12)5-2-6(14-4-5)3-8(9,10)11/h2,4H,3H2,1H3
• InChI Key： OBPKZYKYARTQJY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CC(F)(F)F

Computed Properties

• Exact Mass: 224.01188512g/mol
• Monoisotopic Mass: 224.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate

Methyl 5-(2,2,2-Trifluoroethyl)Thiophene-3-carboxylate (CAS No. 1620412-45-4): A Comprehensive Overview

Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate (CAS No. 1620412-45-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a trifluoroethyl substituent and a methyl ester group. These structural features contribute to its diverse applications and potential in various research areas.

The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom and four carbon atoms. Thiophenes are known for their aromaticity and stability, making them valuable building blocks in the synthesis of complex organic molecules. The presence of the trifluoroethyl group imparts unique electronic and steric properties to the molecule, enhancing its reactivity and functional versatility. The methyl ester group further adds to the compound's utility by providing a readily modifiable functional group that can be transformed into various other functionalities through standard chemical reactions.

Recent studies have highlighted the potential of Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate in the development of novel pharmaceuticals and materials. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The trifluoroethyl substituent was found to enhance the lipophilicity and metabolic stability of the final drug candidates, leading to improved pharmacokinetic properties.

In the field of materials science, Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate has been investigated for its potential in the development of conductive polymers and organic semiconductors. The combination of the thiophene ring and trifluoroethyl group provides a balance between electronic conjugation and solubility, which is crucial for the performance of these materials. A recent publication in Advanced Materials demonstrated that polymers derived from this compound exhibited excellent charge transport properties and stability under various environmental conditions.

The synthesis of Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate can be achieved through several well-established routes. One common method involves the reaction of 5-bromothiophene-3-carboxylic acid with trifluoromethylethyl bromide followed by esterification with methanol. This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate should be stored in a cool, dry place away from sources of heat or ignition. It is recommended to handle this compound under a fume hood to minimize exposure to vapors. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to ensure safety.

The future prospects for Methyl 5-(2,2,2-trifluoroethyl)thiophene-3-carboxylate are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other interdisciplinary fields. As new synthetic methods and characterization techniques are developed, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.